N-[4-(oxolan-2-ylmethoxy)phenyl]cyclopentanecarboxamide

• IUPAC Name: N-[4-(oxolan-2-ylmethoxy)phenyl]cyclopentanecarboxamide
• InChI: InChI=1S/C17H23NO3/c19-17(13-4-1-2-5-13)18-14-7-9-15(10-8-14)21-12-16-6-3-11-20-16/h7-10,13,16H,1-6,11-12H2,(H,18,19)
• InChI Key: LEQWSEHGHRYKDJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C(=O)NC2=CC=C(C=C2)OCC3CCCO3
• Molecular Formula: C17H23NO3
• Molecular Weight: 289.4 g/mol

Description

N-[4-(oxolan-2-ylmethoxy)phenyl]cyclopentanecarboxamide, also known as OPM-315, is a small molecule drug that has gained attention in the scientific community for its potential therapeutic applications in various diseases.

Mechanism of Action

N-[4-(oxolan-2-ylmethoxy)phenyl]cyclopentanecarboxamide exerts its therapeutic effects through the inhibition of the TRPM8 ion channel, which is involved in various physiological processes such as pain sensation, thermoregulation, and cancer cell growth. N-[4-(oxolan-2-ylmethoxy)phenyl]cyclopentanecarboxamide binds to the intracellular domain of TRPM8 and stabilizes its closed state, thereby reducing the influx of calcium ions into the cell. This leads to the modulation of downstream signaling pathways involved in disease progression.
Biochemical and Physiological Effects
N-[4-(oxolan-2-ylmethoxy)phenyl]cyclopentanecarboxamide has been shown to modulate various biochemical and physiological processes in cells and organisms. In cancer cells, N-[4-(oxolan-2-ylmethoxy)phenyl]cyclopentanecarboxamide induces cell cycle arrest and apoptosis through the downregulation of anti-apoptotic proteins and the upregulation of pro-apoptotic proteins. In inflammation, N-[4-(oxolan-2-ylmethoxy)phenyl]cyclopentanecarboxamide reduces the production of pro-inflammatory cytokines and chemokines by inhibiting the activation of NF-κB signaling pathway. In neuropathic pain, N-[4-(oxolan-2-ylmethoxy)phenyl]cyclopentanecarboxamide modulates the activity of TRPM8 ion channel, which is involved in pain sensation.

Advantages and Limitations for Lab Experiments

N-[4-(oxolan-2-ylmethoxy)phenyl]cyclopentanecarboxamide has several advantages for lab experiments such as its high potency, selectivity, and oral bioavailability. N-[4-(oxolan-2-ylmethoxy)phenyl]cyclopentanecarboxamide has been shown to have a favorable pharmacokinetic profile in animal models, making it a suitable candidate for further preclinical and clinical studies. However, N-[4-(oxolan-2-ylmethoxy)phenyl]cyclopentanecarboxamide has some limitations such as its low solubility in water and potential toxicity at high doses. These limitations need to be addressed through further optimization of the drug formulation and toxicity studies.

Future Directions

N-[4-(oxolan-2-ylmethoxy)phenyl]cyclopentanecarboxamide has several potential future directions for research and development. One direction is to investigate its therapeutic potential in other diseases such as diabetes, cardiovascular diseases, and neurodegenerative diseases. Another direction is to optimize the drug formulation and delivery to improve its efficacy and safety. Additionally, further studies are needed to elucidate the exact mechanism of action of N-[4-(oxolan-2-ylmethoxy)phenyl]cyclopentanecarboxamide and its downstream signaling pathways. Overall, N-[4-(oxolan-2-ylmethoxy)phenyl]cyclopentanecarboxamide has the potential to be a promising therapeutic agent for various diseases, and further research is warranted to explore its full therapeutic potential.

Synthesis Methods

N-[4-(oxolan-2-ylmethoxy)phenyl]cyclopentanecarboxamide can be synthesized through a multistep process involving the reaction of 4-(oxolan-2-ylmethoxy)aniline with cyclopentanecarboxylic acid chloride in the presence of a base. The resulting product is then purified through column chromatography to obtain N-[4-(oxolan-2-ylmethoxy)phenyl]cyclopentanecarboxamide in its pure form.

Scientific Research Applications

N-[4-(oxolan-2-ylmethoxy)phenyl]cyclopentanecarboxamide has shown promising results in preclinical studies for the treatment of various diseases such as cancer, inflammation, and neuropathic pain. In cancer research, N-[4-(oxolan-2-ylmethoxy)phenyl]cyclopentanecarboxamide has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. In inflammation research, N-[4-(oxolan-2-ylmethoxy)phenyl]cyclopentanecarboxamide has been shown to reduce the production of pro-inflammatory cytokines and chemokines. In neuropathic pain research, N-[4-(oxolan-2-ylmethoxy)phenyl]cyclopentanecarboxamide has been shown to alleviate pain by modulating the activity of ion channels involved in pain sensation.